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Compound of Interest

Compound Name: Coelenterazine h hydrochloride

Cat. No.: B12367092

Application Note

Coelenterazine h hydrochloride is a synthetic analog of coelenterazine, the luciferin
responsible for the bioluminescence in many marine organisms.[1][2] It serves as a
luminescent substrate for various luciferases, most notably Renilla luciferase (RLuc) and its
variants like RLuc8.[3][4][5] A key feature of coelenterazine h is its enhanced sensitivity to
calcium ions (Ca2*) when complexed with the photoprotein aequorin, making it a valuable tool
for detecting subtle changes in intracellular Ca?* concentrations.[3][4][5] Its applications are
widespread in biological research and drug development, including bioluminescence
resonance energy transfer (BRET) assays, reporter gene assays, and high-throughput
screening.[1][2][6]

Proper preparation of coelenterazine h hydrochloride stock solutions is critical for obtaining
reliable and reproducible results in these sensitive assays. This document provides a detailed
protocol for the preparation, storage, and handling of these stock solutions to ensure their
stability and efficacy. Factors such as solvent choice, concentration, and storage conditions
significantly impact the performance of this reagent.[7][8] Due to its sensitivity to light and
oxidation, careful handling is paramount.[7][8]

Quantitative Data Summary

The solubility and recommended concentrations of coelenterazine h hydrochloride in various
solvents are summarized in the table below for easy reference. It is crucial to use high-purity,
anhydrous solvents to minimize degradation of the compound.
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Recommended
o Storage of Stock
Solvent Solubility Stock )
. Solution
Concentration
-20°C forup to 1
month[1], or -80°C for
1 mg/mL[8] to 10
Methanol (MeOH) Soluble[1][9] M) up to 1 year[4].
m
Protect from light.[3]
[5]
-20°C forupto 1
month[1], or -80°C for
0.5 mg/mL[9] to 10
Ethanol (EtOH) Soluble[1][9] up to 1 year[4].

mM[3][5]

Protect from light.[3]
[5]

Dimethyl sulfoxide

81 mg/mL (198.79

As needed, higher

-20°C forupto 1
month, or -80°C for up

concentrations to 1 year. Use fresh,
(DMSO) mM)[4] _ _
possible. moisture-free DMSO.
[4]
] N -20°C or below for at
NanoFuel Solvent High solubility 1 mg/mL

least one year.[8]

Experimental Protocol: Preparation of
Coelenterazine h Hydrochloride Stock Solution

This protocol outlines the steps for preparing a 1 mg/mL stock solution in methanol. This is a
commonly used concentration for subsequent dilution into working solutions for various assays.

Materials:
o Coelenterazine h hydrochloride powder
e Anhydrous methanol (ACS grade or higher)

e Microcentrifuge tubes (amber or wrapped in foil)
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o Vortex mixer

o Pipettes and sterile tips
e Analytical balance
Procedure:

» Pre-weighing Preparation: Allow the vial of coelenterazine h hydrochloride powder to
equilibrate to room temperature before opening to prevent condensation of moisture, which
can lead to degradation.

o Weighing: Carefully weigh out the desired amount of coelenterazine h hydrochloride in a
fume hood. For a 1 mg/mL solution, you will weigh 1 mg of the powder.

o Dissolution:
o Transfer the weighed powder to a light-protected microcentrifuge tube.

o Add the appropriate volume of anhydrous methanol. For 1 mg of powder to make a 1
mg/mL solution, add 1 mL of methanol.

o To prevent oxidation, it is recommended to use methanol that has been degassed and is
slightly acidic.[7][8]

e Mixing: Vortex the tube thoroughly until the powder is completely dissolved. The solution
should be clear and yellow.[1]

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in amber or foil-wrapped microcentrifuge tubes.[4]

o Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for
long-term storage (up to one year).[1][4] Always protect the solution from light.[3][5][10]

e Preparation of Working Solution: When ready to use, thaw an aliquot of the stock solution
and dilute it to the final desired concentration (e.g., 1-10 uM) in the appropriate assay buffer
or cell culture medium.[3][5] It is highly recommended to prepare the working solution
immediately before use as the compound is unstable in agueous solutions.[5][7]
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Workflow for Preparing Coelenterazine h Hydrochloride Stock Solution
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Caption: Experimental Workflow for Stock Solution Preparation.
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Caption: Simplified Bioluminescence Reaction Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. COELENTERAZINE H price,buy COELENTERAZINE H - chemicalbook
[chemicalbook.com]

2. Coelenterazine h | [Life Science]Products | Laboratory Chemicals-FUJIFILM Wako Pure
Chemical Corporation [labchem-wako.fujifilm.com]

3. medchemexpress.com [medchemexpress.com]
4. selleckchem.com [selleckchem.com]
5. medchemexpress.com [medchemexpress.com]

6. Lighting up bioluminescence with coelenterazine: strategies and applications - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12367092?utm_src=pdf-body-img
https://www.benchchem.com/product/b12367092?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/price-india/COELENTERAZINE-H.htm
https://www.chemicalbook.com/price-india/COELENTERAZINE-H.htm
https://labchem-wako.fujifilm.com/us/category/01625.html
https://labchem-wako.fujifilm.com/us/category/01625.html
https://www.medchemexpress.com/coelenterazine-h-hydrochloride.html
https://www.selleckchem.com/products/coelenterazine-h.html
https://www.medchemexpress.com/Coelenterazine_h.html
https://pubmed.ncbi.nlm.nih.gov/27009907/
https://pubmed.ncbi.nlm.nih.gov/27009907/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

7. interchim.fr [interchim.fr]

8. nanolight.com [nanolight.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. Coelenterazine - H - Regis Technologies [registech.com]

To cite this document: BenchChem. [Preparing Coelenterazine h Hydrochloride Stock
Solutions: An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367092#preparing-coelenterazine-h-hydrochloride-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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